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Compound of Interest

Compound Name: Lead(ll) sulfide

Cat. No.: B075296

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of monodisperse lead sulfide (PbS) quantum dots (QDs) using oleic acid as a capping ligand.
PbS QDs are semiconductor nanocrystals with significant potential in various fields, including
near-infrared (NIR) photodetectors, solar cells, and biological imaging, due to their size-tunable
bandgap and strong quantum confinement effects.[1][2]

Oleic acid plays a crucial role in this synthesis, acting as a surfactant that complexes with the
lead precursor to form lead oleate. This facilitates control over the reaction kinetics and
stabilizes the nanocrystals as they grow, preventing aggregation and ensuring a narrow size
distribution (monodispersity).[3][4][5] The most common and reliable method for this synthesis
is the hot-injection technique, which allows for a rapid nucleation event followed by controlled
growth, yielding high-quality, monodisperse QDs.[3][6][7]

General Experimental Workflow

The synthesis follows a well-defined workflow that involves the preparation of precursors, a
high-temperature injection to induce nanocrystal formation, a controlled growth phase, and a
final purification step to isolate the quantum dots.
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Precursor Preparation

1. Lead Precursor
(PbO + Oleic Acid + ODE)

2. Sulfur Precursor 3. Heat Lead Precursor
((TMS)2S + ODE) (e.g., 110-150°C under vacuum)

4. Hot Injection
(Inject Sulfur Precursor into
hot Lead Precursor solution)

5. Nanocrystal Growth
(Controlled time and temperature)

6. Quench Reaction
(Rapid cooling)

Purififation

7. Precipitate QDs
(Add non-solvent, e.g., Acetone)

8. Centrifuge
(Isolate QD pellet)

9. Redisperse QDs
(In solvent, e.g., Toluene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b075296#synthesis-of-monodisperse-
pbs-quantum-dots-using-oleic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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